Cas no 1346157-10-5 (5-bromo-6-methyl-imidazo[1,2-a]pyrazine)

• Product Name: 5-bromo-6-methyl-imidazo[1,2-a]pyrazine
• CAS No: 1346157-10-5
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 4695740
• PubChem ID: 90116965
• Update Time: 2025-06-14

5-bromo-6-methyl-imidazo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-methylimidazo[1,2-a]pyrazine
• ZOTNJGONEBSUAY-UHFFFAOYSA-N
• FCH3160875
• 5-bromo-6-methyl-imidazo[1,2-a]pyrazine
• DA-45883
• AT25414
• MFCD28384399
• 1346157-10-5
• SCHEMBL15667362

• Inchi： 1S/C7H6BrN3/c1-5-7(8)11-3-2-9-6(11)4-10-5/h2-4H,1H3
• InChI Key： ZOTNJGONEBSUAY-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=CC2=NC=CN21

Computed Properties

• Exact Mass: 210.97451g/mol
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines Imidazopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines

Additional information on 5-bromo-6-methyl-imidazo[1,2-a]pyrazine

Comprehensive Overview of 5-bromo-6-methyl-imidazo[1,2-a]pyrazine (CAS No. 1346157-10-5)

5-bromo-6-methyl-imidazo[1,2-a]pyrazine (CAS No. 1346157-10-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The imidazo[1,2-a]pyrazine scaffold is a privileged structure in drug discovery, often associated with bioactive molecules targeting various diseases. The presence of a bromo substituent at the 5-position and a methyl group at the 6-position enhances its potential as a versatile intermediate in synthetic chemistry.

Recent studies highlight the growing interest in imidazo[1,2-a]pyrazine derivatives for their applications in kinase inhibition and antimicrobial agents. Researchers are particularly focused on optimizing the 5-bromo-6-methyl substitution pattern to improve binding affinity and selectivity. This compound is also being explored in the development of small-molecule probes for studying protein-protein interactions, a hot topic in chemical biology and drug discovery.

From a synthetic perspective, 5-bromo-6-methyl-imidazo[1,2-a]pyrazine serves as a key building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for medicinal chemistry and material science. The compound's stability and reactivity make it a valuable tool for researchers working on high-throughput screening and fragment-based drug design.

In the context of green chemistry, there is increasing demand for sustainable methods to synthesize imidazo[1,2-a]pyrazine derivatives. Innovations in catalytic processes and solvent-free reactions are being applied to reduce environmental impact while maintaining high yields. This aligns with the broader trend of ESG (Environmental, Social, and Governance) compliance in the chemical industry.

The compound's potential extends to agrochemical applications, where its structural motifs are investigated for pest control and plant growth regulation. With the rise of precision agriculture, there is a need for novel compounds that offer targeted action and minimal ecological disruption. 5-bromo-6-methyl-imidazo[1,2-a]pyrazine is being evaluated for its efficacy in these areas.

Analytical characterization of CAS No. 1346157-10-5 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise identification and purity assessment, which are critical for regulatory compliance and quality control in industrial settings. The compound's physicochemical properties, including solubility and thermal stability, are well-documented to facilitate its use in diverse applications.

In summary, 5-bromo-6-methyl-imidazo[1,2-a]pyrazine (CAS No. 1346157-10-5) is a multifaceted compound with broad relevance in pharmaceuticals, agrochemicals, and materials science. Its adaptability to modern synthetic strategies and alignment with sustainability goals position it as a valuable asset for future research and development.